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Compound of Interest

(E,E)-tetradeca-9,11-dienyl!
Compound Name:
acetate

Cat. No.: B013425

Composition of the Spodoptera littoralis Sex
Pheromone

The female-produced sex pheromone of Spodoptera littoralis is a complex blend of several
acetate compounds. The precise composition and ratio of these components can vary
depending on the geographic origin of the moth strain.[1][2] The major component, (Z,E)-9,11-
tetradecadienyl acetate, is known to be sufficient to attract males and elicit the initial stages of
mating behavior.[3][4] However, the minor components play a crucial role in modulating the
male's full behavioral sequence.

Table 1: Reported Sex Pheromone Components of Spodoptera littoralis
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. Electrophysiologic
o Relative Amount o
Compound Name Abbreviation . al Activity (EAG)[5]
(%) - Strain 1[5]

[6]
(Z,E)-9,11-
Tetradecadienyl Z9E11-14:Ac 66% Major response
acetate
(2)-9-Tetradecenyl .
Z9-14:Ac 12% Active
acetate
(E)-11-Tetradecenyl )
E11-14:Ac 11% Active
acetate
Tetradecyl acetate 14:Ac 2% Active
(2)-11-Tetradecenyl ]
Z11-14:Ac 9% Active
acetate
(Z,E)-9,12-
Tetradecadienyl Z9E12-14:Ac Not always present Active
acetate

| (E,E)-10,12-Tetradecadienyl acetate | EL0E12-14:Ac | Identified in glands | Not
electrophysiologically active |

Pheromone Biosynthesis

The biosynthesis of the acetate pheromone components in S. littoralis begins with common
fatty acid metabolism. The primary precursor is palmitic acid (a C16 fatty acid).[7][8] A series of
enzymatic steps, including desaturation, chain-shortening, reduction, and acetylation, converts
this precursor into the final volatile pheromone molecules.[1][2][9] The process is primarily
regulated by a Pheromone Biosynthesis Activating Neuropeptide (PBAN).[8]

The key steps for the major component, Z9E11-14:Ac, are believed to be:

¢ Synthesis/Modification of Palmitic Acid: The pathway starts with the C16 saturated fatty acyl
precursor.
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o Desaturation: A specific Al1l-desaturase enzyme introduces a double bond at the 11th
position, followed by a A9-desaturase.[8]

e Reduction: The carboxyl group of the fatty acyl precursor is reduced to an alcohol.

o Acetylation: An acetyltransferase enzyme catalyzes the final step, adding an acetyl group to
form the acetate ester.[1][2]
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Caption: Biosynthetic pathway of the major sex pheromone component in S. littoralis.

Pheromone Perception and Signal Transduction

Male S. littoralis detect pheromones via specialized olfactory receptor neurons (ORNSs) housed
within long sensilla trichodea on their antennae. When pheromone molecules enter the
sensillum lymph, they are bound by Pheromone Binding Proteins (PBPs), which transport them
to odorant receptors (ORs) on the dendritic membrane of the ORNSs.

The binding of a pheromone molecule to an OR triggers a conformational change, opening an
ion channel (formed by the OR and its co-receptor, Orco). This leads to an influx of cations,
depolarization of the neuron, and the generation of an action potential. This signal is then
transmitted to the antennal lobe of the moth's brain for processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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